5-(methoxymethyl)-1-methyl-1H-imidazole
Overview
Description
5-(Methoxymethyl)-1-methyl-1H-imidazole (MMMI) is a synthetic compound with a wide range of applications in the scientific research field. It is a heterocyclic compound with a five-membered ring structure composed of two carbons, two nitrogens, and one oxygen. MMMI is used in a variety of research applications, from drug development to biochemistry and physiology.
Scientific Research Applications
5-(methoxymethyl)-1-methyl-1H-imidazole has a wide range of applications in the scientific research field. It is used in drug development, biochemistry and physiology, and other areas of scientific research. In drug development, 5-(methoxymethyl)-1-methyl-1H-imidazole is used as a building block for the synthesis of various drugs, including antifungal and anti-inflammatory agents. In biochemistry and physiology, 5-(methoxymethyl)-1-methyl-1H-imidazole is used as a ligand for the study of enzyme-substrate interactions. It is also used as a reagent in the synthesis of various small molecules and peptides.
Mechanism of Action
5-(methoxymethyl)-1-methyl-1H-imidazole is a small molecule that is able to bind to enzymes in the body and modulate their activity. This binding is mediated through hydrogen bonding and hydrophobic interactions. The binding of 5-(methoxymethyl)-1-methyl-1H-imidazole to enzymes results in a change in the enzyme’s activity, which can lead to changes in biochemical and physiological processes.
Biochemical and Physiological Effects
The binding of 5-(methoxymethyl)-1-methyl-1H-imidazole to enzymes in the body can lead to a variety of biochemical and physiological effects. For example, 5-(methoxymethyl)-1-methyl-1H-imidazole has been shown to inhibit the enzyme cyclooxygenase, which is involved in the production of prostaglandins. Inhibition of this enzyme can result in anti-inflammatory and analgesic effects. 5-(methoxymethyl)-1-methyl-1H-imidazole has also been shown to modulate the activity of other enzymes, such as phosphodiesterases and protein kinases, which can lead to changes in cell signaling pathways.
Advantages and Limitations for Lab Experiments
The use of 5-(methoxymethyl)-1-methyl-1H-imidazole in laboratory experiments has several advantages and limitations. One of the main advantages of 5-(methoxymethyl)-1-methyl-1H-imidazole is its low cost and ease of synthesis. Additionally, it is a small molecule that can be easily purified and used in a variety of experiments. The main limitation of 5-(methoxymethyl)-1-methyl-1H-imidazole is its low affinity for some enzymes, which can limit its usefulness in certain experiments.
Future Directions
The use of 5-(methoxymethyl)-1-methyl-1H-imidazole in scientific research is a rapidly expanding field, with many potential applications yet to be explored. One of the main areas of research is the development of new drugs and therapeutics based on 5-(methoxymethyl)-1-methyl-1H-imidazole. Additionally, 5-(methoxymethyl)-1-methyl-1H-imidazole could be used to study the mechanism of action of various enzymes, as well as to develop new methods for drug delivery. Finally, 5-(methoxymethyl)-1-methyl-1H-imidazole could be used to study the biochemical and physiological effects of various compounds, as well as to develop new methods for diagnosing and treating diseases.
Synthesis Methods
The synthesis of 5-(methoxymethyl)-1-methyl-1H-imidazole is a relatively simple process that involves the reaction of 1-methyl-1H-imidazole with methoxymethyl chloride, followed by a catalytic hydrogenation reaction. The reaction is carried out in a solvent such as ethanol or methanol. The reaction is typically carried out at room temperature and does not require high-pressure equipment. The yield of the reaction is typically high and the product is easily purified using standard chromatographic techniques.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(methoxymethyl)-1-methyl-1H-imidazole involves the reaction of 1-methylimidazole with formaldehyde and methanol in the presence of an acid catalyst.", "Starting Materials": [ "1-methylimidazole", "formaldehyde", "methanol", "acid catalyst" ], "Reaction": [ "1. Add 1-methylimidazole to a reaction flask.", "2. Add formaldehyde and methanol to the reaction flask.", "3. Add an acid catalyst to the reaction flask.", "4. Heat the reaction mixture to reflux for several hours.", "5. Cool the reaction mixture and extract the product with a suitable solvent.", "6. Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
384821-11-8 |
Molecular Formula |
C6H10N2O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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